Cas no 70598-84-4 (Shinonomenine)
Shinonomenine structure
Product Name:Shinonomenine
CAS No:70598-84-4
MF:C27H43NO
MW:397.636428117752
CID:575052
Update Time:2024-03-01
Shinonomenine Chemical and Physical Properties
Names and Identifiers
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- Cevan-3-ol,5,6-didehydro-, (3b,20b)- (9CI)
- (25S)-20-Epicev-5-enin-3b-ol
- Benzo[7,8]fluoreno[2,1-b]quinolizine,cevan-3-ol deriv.
- Shinonomenine
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- Inchi: 1S/C27H43NO/c1-16-4-9-26-17(2)20-7-8-21-22-6-5-18-12-19(29)10-11-27(18,3)25(22)13-23(21)24(20)15-28(26)14-16/h5,16-17,19-26,29H,4,6-15H2,1-3H3/t16-,17-,19-,20+,21-,22-,23+,24+,25-,26-,27-/m0/s1
- InChI Key: BMMRSXNAPFQLLU-SPZGTFFFSA-N
- SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2C[C@H]2[C@@H]3CN4C[C@@H](C)CC[C@H]4[C@@H](C)[C@H]3CC[C@H]21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 0
- Complexity: 686
- Topological Polar Surface Area: 23.5
Shinonomenine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids
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